Cas no 81836-43-3 (m-Peg5-acid)

m-PEG5-acid is a monodisperse polyethylene glycol (PEG) derivative featuring a carboxylic acid functional group at one terminus and a methoxy group at the other. The five-ethylene glycol repeat unit provides a short, hydrophilic spacer, enhancing solubility and biocompatibility in aqueous systems. The terminal carboxyl group allows for straightforward conjugation with amines or other nucleophiles via carbodiimide or other coupling chemistries, making it useful for bioconjugation, linker design, and surface modification. Its well-defined structure ensures reproducibility in applications such as drug delivery, protein PEGylation, and material science. The compound is typically characterized by HPLC and mass spectrometry to confirm purity and molecular weight.

m-Peg5-acid structure

Product Name:m-Peg5-acid

CAS No:81836-43-3

MF:C₁₂H₂₄O₇

MW:280.314764976501

MDL:MFCD20926398

CID:2090509

Update Time:2025-06-09

m-Peg5-acid Chemical and Physical Properties

Names and Identifiers

- 4,7,10,13,16-Pentaoxaheptadecanoic acid
- 2,5,8,11,14-pentaoxaheptadecan-17-oic acid
- mPEG4-CH2CH2COOH
- mPEG4-propionic acid
- M-Peg5-acid
- 2,5,8,11,14-Pentaoxaheptadecan-17-oic acid (9CI)
- m-Peg5-acid
- MDL： MFCD20926398
- Inchi： 1S/C12H24O7/c1-15-4-5-17-8-9-19-11-10-18-7-6-16-3-2-12(13)14/h2-11H2,1H3,(H,13,14)
- InChI Key： KTTNUZHOERZAMX-UHFFFAOYSA-N
- SMILES： O=C(CCOCCOCCOCCOCCOC)O

Computed Properties

Exact Mass: 280.15200
Monoisotopic Mass: 280.15220310 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 15
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 280.31
XLogP3: -1
Topological Polar Surface Area: 83.4Å²

Experimental Properties

Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (900 g/l) (25 º C),
PSA: 83.45000
LogP: 0.17390

m-Peg5-acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20455-100mg	m-Peg5-acid	81836-43-3	98%	100mg	2280CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20455-1g	m-Peg5-acid	81836-43-3	98%	1g	3562CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20455-5g	m-Peg5-acid	81836-43-3	98%	5g	7481CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CP-1156-100mg	m-Peg5-acid	81836-43-3		100mg	1710CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CP-1156-1g	m-Peg5-acid	81836-43-3		1g	4987CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-JI806-200mg	m-Peg5-acid	81836-43-3	98%	200mg	558.0CNY	2021-07-14
S e l l e c k ZHONG GUO	S1520-100mg	m-PEG5-acid	81836-43-3		100mg	￥1770.56	2022-04-26
Alichem	A449039322-1g	2,5,8,11,14-Pentaoxaheptadecan-17-oic acid	81836-43-3	95%	1g	$648.90	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20455-100mg	m-Peg5-acid	81836-43-3	98%	100mg	2280.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20455-1g	m-Peg5-acid	81836-43-3	98%	1g	3562.0CNY	2021-07-14

m-Peg5-acid Production Method

Production Method 1

81836-43-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; 16 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Deep cavitand vesicles - multicompartmental hosts

Kubitschke, Jens; et al, Chemical Communications (Cambridge, 2012, 48(74), 9251-9253

Production Method 2

23783-42-8

81836-43-3

Reaction Conditions

1.1 Catalysts: Sodium methoxide ; 48 h, 80 °C
2.1 Reagents: Potassium hydroxide Solvents: Water ; 16 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Deep cavitand vesicles - multicompartmental hosts

Kubitschke, Jens; et al, Chemical Communications (Cambridge, 2012, 48(74), 9251-9253